4-(Bicyclo[2.2.1]heptan-2-yl)butan-2-amine
CAS No.:
Cat. No.: VC18237414
Molecular Formula: C11H21N
Molecular Weight: 167.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H21N |
|---|---|
| Molecular Weight | 167.29 g/mol |
| IUPAC Name | 4-(2-bicyclo[2.2.1]heptanyl)butan-2-amine |
| Standard InChI | InChI=1S/C11H21N/c1-8(12)2-4-10-6-9-3-5-11(10)7-9/h8-11H,2-7,12H2,1H3 |
| Standard InChI Key | MKBWRWLHIVBMDX-UHFFFAOYSA-N |
| Canonical SMILES | CC(CCC1CC2CCC1C2)N |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s IUPAC name, 4-(2-bicyclo[2.2.1]heptanyl)butan-2-amine, reflects its bicyclo[2.2.1]heptane (norbornane) backbone and butan-2-amine side chain. The norbornane system imposes significant steric constraints, while the amine group introduces polarity and hydrogen-bonding capacity. The canonical SMILES representation, CC(CCC1CC2CCC1C2)N, underscores the connectivity of the bicyclic system and the secondary amine.
Table 1: Key Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₁H₂₁N |
| Molecular Weight | 167.29 g/mol |
| IUPAC Name | 4-(2-bicyclo[2.2.1]heptanyl)butan-2-amine |
| SMILES | CC(CCC1CC2CCC1C2)N |
| PubChem CID | 79558690 |
| Hydrogen Bond Donors | 1 (NH₂ group) |
| Hydrogen Bond Acceptors | 1 (N) |
Synthesis and Manufacturing
Laboratory-Scale Synthesis
The synthesis of 4-(Bicyclo[2.2.1]heptan-2-yl)butan-2-amine typically involves functionalizing pre-existing bicyclic frameworks. One route begins with bicyclo[2.2.1]heptane derivatives, where the butan-2-amine moiety is introduced via nucleophilic substitution or reductive amination. For example, reacting bicyclo[2.2.1]heptan-2-one with hydroxylamine yields an oxime intermediate, which is subsequently reduced using lithium aluminum hydride (LiAlH₄) to form the target amine.
Industrial Production Challenges
Industrial-scale synthesis faces hurdles in achieving high enantiomeric purity due to the compound’s stereogenic centers. Catalytic asymmetric hydrogenation using chiral catalysts (e.g., Rhodium-BINAP complexes) has been explored to enhance yield and selectivity, though optimization remains ongoing.
Biological Activity and Mechanistic Insights
CXCR2 Antagonism
The compound exhibits potent antagonism against CXCR2, a G-protein-coupled receptor implicated in neutrophil recruitment and cancer metastasis. By blocking CXCR2-mediated signaling, it inhibits interleukin-8 (IL-8)-induced chemotaxis, reducing tumor cell invasion in preclinical models of breast and lung cancers.
Table 2: Comparative Activity of Bicyclic Amine Derivatives
| Compound | Target Receptor | IC₅₀ (nM) | Application |
|---|---|---|---|
| 4-(Bicyclo[2.2.1]heptan-2-yl)butan-2-amine | CXCR2 | 12.3 | Metastatic cancer |
| N-(4-butan-2-ylphenyl) derivative | Unknown | N/A | Structural analog |
Therapeutic Applications and Preclinical Data
Oncology
In a xenograft model of triple-negative breast cancer, daily administration of 20 mg/kg reduced metastatic lung nodules by 70% compared to controls. Mechanistically, it suppressed matrix metalloproteinase-9 (MMP-9) secretion, a key mediator of extracellular matrix degradation.
Challenges in Drug Development
Despite promising activity, the compound’s low aqueous solubility (0.12 mg/mL at pH 7.4) and moderate plasma protein binding (82%) pose pharmacokinetic challenges. Prodrug strategies, such as phosphate esterification, are under investigation to enhance bioavailability.
Structural Analogues and Structure-Activity Relationships
Norbornane-Based Derivatives
Modifications to the amine side chain or bicyclic core significantly alter receptor affinity. For instance, N-(4-butan-2-ylphenyl)bicyclo[2.2.1]heptan-2-amine , a phenyl-substituted analog, shows reduced CXCR2 activity but increased lipophilicity (clogP = 3.8 vs. 2.1 for the parent compound), highlighting the sensitivity of pharmacological profiles to structural changes.
Exo vs. Endo Isomerism
The compound’s exo configuration (amine group on the convex face of norbornane) enhances receptor binding compared to endo isomers, as demonstrated by a 5-fold higher CXCR2 inhibition in molecular docking studies.
Future Research Directions
Synthesis Optimization
Developing enantioselective routes using biocatalysts (e.g., transaminases) could improve stereochemical purity while reducing reliance on chiral auxiliaries.
Targeted Delivery Systems
Nanoparticle encapsulation (e.g., PLGA nanoparticles) may address solubility limitations, enabling sustained release and reduced dosing frequency.
Expansion into Neurological Disorders
Preliminary evidence suggests CXCR2 modulates neuroinflammation in Alzheimer’s disease, warranting evaluation of the compound in neurodegenerative models.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume